Cas no 1383968-85-1 (tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate
• CAS No: 1383968-85-1
• MF: C₁₆H₂₄BrN₃O₂
• MW: 370.284663200378
• MDL: MFCD23378690
• CID: 1088823
• PubChem ID: 68021844
• Update Time: 2025-06-07

tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate
• tert-butyl 4-(2-amino-4-bromoanilino)piperidine-1-carboxylate
• SCHEMBL10059191
• tert-Butyl 4-(2-amino-4-bromophenyl amino)piperidine-1-carboxylate
• tert-Butyl4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate
• DTXSID40737904
• 1383968-85-1
• MFCD23378690
• BS-30797
• DB-120150

• MDL： MFCD23378690
• Inchi： 1S/C16H24BrN3O2/c1-16(2,3)22-15(21)20-8-6-12(7-9-20)19-14-5-4-11(17)10-13(14)18/h4-5,10,12,19H,6-9,18H2,1-3H3
• InChI Key： OUDALQGCUNYHEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)NC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 369.10519g/mol
• Monoisotopic Mass: 369.10519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate

tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate (CAS No. 1383968-85-1)

The tert-butyl 4-( (2-amino-4-bromophenyl)amino)piperidine-1-carboxylate, identified by CAS registry number 1383968-85-1, represents a structurally complex organic compound with significant potential in pharmaceutical and biochemical research. This compound integrates key functional groups such as the tert-butyl ester, a substituted phenyl ring bearing both an amino and bromo substituent, and a piperidine moiety. The combination of these elements positions it as a versatile scaffold for exploring biological activities ranging from kinase inhibition to receptor modulation.

Synthetic advancements in recent years have enabled precise control over the formation of this compound's critical structural features. The piperidine ring provides conformational flexibility, while the bromoaryl group introduces unique electronic properties amenable to further functionalization. Notably, studies published in the Journal of Medicinal Chemistry (2023) demonstrated that analogous structures exhibit potent anti-inflammatory activity through selective COX-2 inhibition, suggesting promising pharmacological profiles for this compound class.

In preclinical evaluations, this compound has shown intriguing interactions with protein kinases involved in cancer signaling pathways. Research teams at the University of Basel recently reported that derivatives containing the (2-aminoaryl)amino-piperidine motif display nanomolar affinity for Aurora kinase A, a validated oncology target. The presence of the bromophenyl substituent was found to enhance cell membrane permeability—a critical factor for drug delivery—compared to non-halogenated analogs.

Biochemical assays conducted under physiological conditions revealed unique redox properties attributable to the conjugated amino groups and aromatic system. These characteristics were leveraged in recent Alzheimer's disease studies where compounds with similar architectures demonstrated neuroprotective effects by scavenging reactive oxygen species. The tert-butyl ester group plays a strategic role here, stabilizing the molecule during formulation while enabling controlled deprotection under biological conditions.

Structural comparisons with clinically approved drugs like trametinib (a MEK inhibitor) highlight similarities in their pharmacophore arrangements, particularly around the piperidine core. Computational docking studies using Schrödinger's Glide platform (version 2023) showed favorable binding modes with epigenetic modifiers such as BET bromodomains, opening new avenues for epigenetic therapy development.

Ongoing investigations focus on optimizing the compound's physicochemical properties through halogen substitution patterns and stereochemical control of the piperidine ring. Recent crystallographic analyses published in Acta Crystallographica Section C revealed unexpected solid-state interactions between adjacent molecules' amino groups, which may influence formulation stability—a critical consideration for pharmaceutical applications.

In vitro cytotoxicity testing against NCI-H1975 lung cancer cells demonstrated IC₅₀ values below 5 μM when modified with electron-withdrawing substituents on the bromophenyl ring. These results align with emerging trends in targeted therapy where structural modifications at specific positions yield improved therapeutic indices compared to earlier generations of kinase inhibitors.